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Compound of Interest

Compound Name: (Rac)-BAY-985

Cat. No.: B10819312

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.

(Rac)-BAY-985 is a potent and selective dual inhibitor of TANK-binding kinase 1 (TBK1) and
IkB kinase € (IKKe), key enzymes in cellular inflammatory and immune response pathways.
Accurate and consistent preparation of (Rac)-BAY-985 stock solutions is critical for reliable
experimental outcomes in preclinical research. This document provides a detailed protocol for
the preparation, storage, and handling of (Rac)-BAY-985 stock solutions to ensure
reproducibility in both in vitro and in vivo studies.

Chemical Properties and Solubility

A comprehensive summary of the key chemical and physical properties of (Rac)-BAY-985 is
presented in Table 1. This information is essential for accurate stock solution preparation and
experimental design.
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Property Value Source
Molecular Weight 553.58 g/mol [1]
Chemical Formula C27H30F3N9O [1]

CAS Number 2101925-20-4 [1]
Appearance White to beige powder

Solubility DMSO: = 100 mg/mL (180.64

mM)

Water: Insoluble

Ethanol: Insoluble

Experimental Protocols
Preparation of a 10 mM (Rac)-BAY-985 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of (Rac)-BAY-985 in dimethyl
sulfoxide (DMSO). DMSO is the recommended solvent due to the compound's high solubility.

Materials:

» (Rac)-BAY-985 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
Procedure:

» Equilibrate (Rac)-BAY-985: Allow the vial of (Rac)-BAY-985 powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.
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e Weigh the Compound: Accurately weigh out a precise amount of (Rac)-BAY-985 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.54 mg of the compound.

o Calculation:
= Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) =10 mM x 0.001 L x 553.58 g/mol = 5.5358 mg

e Dissolve in DMSO: Add the weighed (Rac)-BAY-985 powder to a sterile microcentrifuge
tube. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO. For
5.54 mg of the compound, add 1 mL of DMSO.

e Ensure Complete Dissolution: Vortex the solution for 1-2 minutes to ensure the compound is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particulates.

e Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g.,
10-50 pL) in sterile, light-protected microcentrifuge tubes. This minimizes freeze-thaw cycles
and protects the compound from degradation.

o Storage: Store the aliquots at -80°C for long-term storage (up to one year). For short-term
storage, aliquots can be kept at -20°C for up to one month.

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working
solutions for typical in vitro cell culture experiments.

Materials:
e 10 mM (Rac)-BAY-985 stock solution in DMSO
« Sterile cell culture medium appropriate for your cell line

» Sterile microcentrifuge tubes or multi-well plates
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Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM (Rac)-BAY-985 stock solution at

room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations. It is recommended to perform an intermediate dilution step

to ensure accuracy.
o Example for a 10 pM final concentration:

1. Prepare a 1:100 intermediate dilution by adding 2 pL of the 10 mM stock solution to 198
pL of cell culture medium. This results in a 100 pM intermediate solution.

2. Add the appropriate volume of the 100 uM intermediate solution to your cell culture
wells to achieve the final desired concentration of 10 uM. For instance, add 10 pL of the
100 puM solution to a well containing 90 pL of cells in medium.

e DMSO Concentration Control: Ensure the final concentration of DMSO in the cell culture
medium is non-toxic to the cells, typically below 0.5%. Prepare a vehicle control with the

same final concentration of DMSO to account for any solvent effects.

o Immediate Use: Use the prepared working solutions immediately. Do not store diluted

agueous solutions.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the TBK1/IKKe signaling pathway targeted by (Rac)-BAY-985
and the experimental workflow for preparing stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10819312#preparing-rac-bay-985-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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